Cas no 1506117-11-8 (2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 1506117-11-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD24024791
• CID: 4783224
• PubChem ID: 77429703
• Update Time: 2025-05-19

2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(6-methylpyridin-3-yl)propanoic acid
• 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid

• MDL： MFCD24024791
• Inchi： 1S/C10H13NO2/c1-7(10(12)13)5-9-4-3-8(2)11-6-9/h3-4,6-7H,5H2,1-2H3,(H,12,13)
• InChI Key： YWFCNFBPZGDKMG-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid

2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 1506117-11-8)

The compound 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid (CAS No. 1506117-11-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a pyridine ring with a substituted propanoic acid moiety. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid is synthesized through a series of well-defined reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. The synthesis process has been optimized to achieve high yields and purity, ensuring its suitability for various applications. The compound's structure, featuring a methyl-substituted pyridine ring attached to a propanoic acid group, imparts unique electronic and steric properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid as a precursor for bioactive molecules. Researchers have explored its role in the development of novel drugs targeting specific biological pathways. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in several high-profile journals, underscoring its importance in modern drug discovery.

In addition to its role in drug development, 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid has shown promise in agrochemical applications. Its derivatives have been tested for their pesticidal activity, with some exhibiting remarkable efficacy against various agricultural pests. These findings have led to further investigations into its potential as a sustainable alternative to conventional pesticides.

The physical and chemical properties of 2-Methyl-3-(6-methylpyridin-3-yl)propanoic acid have been extensively studied. It is known to be stable under normal storage conditions and exhibits good solubility in organic solvents. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its safe handling and processing.

From an environmental perspective, the biodegradability of 2-Methyl-3-(6-methylpyridin-3-y